E3 ligase Ligand-Linker Conjugates 10
E3 ligase Ligand-Linker Conjugates 10
E3 ligase Ligand-Linker Conjugates 10 is a synthesized compound that incorporates an E3 ligase ligand and a linker used in PROTAC technology.
Brand Name:
Vulcanchem
CAS No.:
1835705-57-1
VCID:
VC0006852
InChI:
InChI=1S/C32H47ClN4O6S/c1-22-28(44-21-35-22)24-11-9-23(10-12-24)18-34-30(40)26-17-25(38)19-37(26)31(41)29(32(2,3)4)36-27(39)20-43-16-15-42-14-8-6-5-7-13-33/h9-12,21,25-26,29,38H,5-8,13-20H2,1-4H3,(H,34,40)(H,36,39)/t25-,26+,29-/m1/s1
SMILES:
CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3C(=O)C(C(C)(C)C)NC(=O)COCCOCCCCCCCl)O
Molecular Formula:
C₃₂H₄₇ClN₄O₆S
Molecular Weight:
651.26
E3 ligase Ligand-Linker Conjugates 10
CAS No.: 1835705-57-1
Inhibitors
VCID: VC0006852
Molecular Formula: C₃₂H₄₇ClN₄O₆S
Molecular Weight: 651.26
| CAS No. | 1835705-57-1 |
|---|---|
| Product Name | E3 ligase Ligand-Linker Conjugates 10 |
| Molecular Formula | C₃₂H₄₇ClN₄O₆S |
| Molecular Weight | 651.26 |
| IUPAC Name | (2S,4R)-1-[(2S)-2-[[2-[2-(6-chlorohexoxy)ethoxy]acetyl]amino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide |
| Standard InChI | InChI=1S/C32H47ClN4O6S/c1-22-28(44-21-35-22)24-11-9-23(10-12-24)18-34-30(40)26-17-25(38)19-37(26)31(41)29(32(2,3)4)36-27(39)20-43-16-15-42-14-8-6-5-7-13-33/h9-12,21,25-26,29,38H,5-8,13-20H2,1-4H3,(H,34,40)(H,36,39)/t25-,26+,29-/m1/s1 |
| Standard InChIKey | VVGFRQKHZOZAAG-UWPQIUOOSA-N |
| SMILES | CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3C(=O)C(C(C)(C)C)NC(=O)COCCOCCCCCCCl)O |
| Description | E3 ligase Ligand-Linker Conjugates 10 is a synthesized compound that incorporates an E3 ligase ligand and a linker used in PROTAC technology. |
| Reference | [1]. US 20170121321 A1[2]. Lai AC, et al. Modular PROTAC Design for the Degradation of Oncogenic BCR-ABL. Angew Chem Int Ed Engl. 2016 Jan 11;55(2):807-10. |
| PubChem Compound | 129072774 |
| Last Modified | Nov 26 2021 |
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